Cas no 73529-91-6 (Benzothiazole,2-ethyl-5-isothiocyanato-)

• Product Name: Benzothiazole,2-ethyl-5-isothiocyanato-
• CAS No: 73529-91-6
• MF: C₁₀H₈N₂S₂
• MW: 220.313919067383
• CID: 552794
• Update Time: 2024-03-05

Benzothiazole,2-ethyl-5-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-ethyl-5-isothiocyanato-
• Benzothiazole, 2-ethyl-5-isothiocyanato- (9CI)
• Benzothiazole, 2-ethyl-5-isothiocyanato-

• Inchi： 1S/C10H8N2S2/c1-2-10-12-8-5-7(11-6-13)3-4-9(8)14-10/h3-5H,2H2,1H3
• InChI Key： YSAXHYQFYVQRPF-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(N=C=S)C=C2N=C1CC

Computed Properties

• Exact Mass: 220.013
• Monoisotopic Mass: 220.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6A^2